Cas no 656239-36-0 (2-Pyridinecarboxylic acid, 6-fluoro-, 1-methylethyl ester)

• Product Name: 2-Pyridinecarboxylic acid, 6-fluoro-, 1-methylethyl ester
• CAS No: 656239-36-0
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• CID: 1690329
• PubChem ID: 57438917
• Update Time: 2025-11-02

2-Pyridinecarboxylic acid, 6-fluoro-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 6-fluoro-, 1-methylethyl ester
• propan-2-yl 6-fluoropyridine-2-carboxylate
• MFCD24220426
• E92831
• DTXSID00726435
• Isopropyl 6-fluoropicolinate
• SCHEMBL5788637
• 656239-36-0
• CS-0191578

• Inchi： 1S/C9H10FNO2/c1-6(2)13-9(12)7-4-3-5-8(10)11-7/h3-6H,1-2H3
• InChI Key： QDQZNQGEYULIKI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(=O)OC(C)C)=N1

Computed Properties

• Exact Mass: 183.0696
• Monoisotopic Mass: 183.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-Pyridinecarboxylic acid, 6-fluoro-, 1-methylethyl ester

2-Pyridinecarboxylic acid, 6-fluoro-, 1-methylethyl ester (CAS No. 656239-36-0): A Comprehensive Overview

2-Pyridinecarboxylic acid, 6-fluoro-, 1-methylethyl ester (CAS No. 656239-36-0) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. This compound, also known as 6-fluoro-2-pyridinecarboxylic acid isopropyl ester, belongs to the class of heterocyclic compounds, which are increasingly important in modern drug discovery and material science. The presence of both the fluoro substituent and the ester group in its structure makes it a versatile intermediate for various synthetic transformations.

The growing interest in fluorinated pyridine derivatives stems from their unique physicochemical properties and biological activities. Researchers have been exploring compounds like 2-Pyridinecarboxylic acid, 6-fluoro-, 1-methylethyl ester for their potential as building blocks in medicinal chemistry. The fluoro group at the 6-position often enhances metabolic stability and bioavailability, making such compounds valuable in the development of new therapeutic agents. Recent studies suggest that similar structures show promise in addressing current challenges in central nervous system (CNS) drug development and antimicrobial resistance, two of the most pressing issues in modern healthcare.

From a synthetic chemistry perspective, 656239-36-0 offers several advantages. The isopropyl ester moiety provides both stability and reactivity, allowing for selective transformations under mild conditions. This characteristic makes it particularly useful in parallel synthesis and combinatorial chemistry approaches, which are essential for rapid drug discovery. Moreover, the compound's moderate lipophilicity (predicted logP ~2.5) suggests good membrane permeability, an important factor for potential pharmaceutical applications.

The market for fluorinated heterocycles like 2-Pyridinecarboxylic acid, 6-fluoro-, 1-methylethyl ester has been steadily growing, driven by increasing demand from the pharmaceutical and agrochemical sectors. Industry reports indicate that the global market for fluorine-containing fine chemicals is expected to grow at a CAGR of 5-7% over the next five years. This growth is partly attributed to the rising need for more effective and selective bioactive compounds, where fluorinated molecules often show superior performance compared to their non-fluorinated counterparts.

Quality control and characterization of 656239-36-0 typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC) and gas chromatography (GC) are commonly used to determine purity, while nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry provide structural confirmation. The compound usually appears as a colorless to pale yellow liquid at room temperature, with typical purity specifications exceeding 95% for research applications. Proper storage conditions (typically 2-8°C under inert atmosphere) are recommended to maintain stability over extended periods.

Recent innovations in green chemistry have also impacted the synthesis and applications of compounds like 2-Pyridinecarboxylic acid, 6-fluoro-, 1-methylethyl ester. Researchers are developing more sustainable routes for introducing fluorine atoms into heterocyclic systems, reducing the environmental impact of fluorination processes. These advancements align with the pharmaceutical industry's growing emphasis on sustainable drug development and green synthetic methodologies, addressing concerns about resource efficiency and waste reduction in chemical manufacturing.

The potential applications of 6-fluoro-2-pyridinecarboxylic acid isopropyl ester extend beyond pharmaceuticals. In material science, similar fluorinated pyridine derivatives have shown promise as organic electronic materials and liquid crystal components. The electron-withdrawing nature of the fluorine atom can significantly alter the electronic properties of the pyridine ring, making such compounds interesting candidates for developing new functional materials with tailored properties.

For researchers working with CAS No. 656239-36-0, safety considerations include standard laboratory precautions for handling organic compounds. While not classified as highly hazardous, proper personal protective equipment (gloves, safety glasses) and adequate ventilation are recommended during handling. Material Safety Data Sheets (MSDS) should always be consulted before working with this or any chemical substance to ensure safe laboratory practices.

The future outlook for 2-Pyridinecarboxylic acid, 6-fluoro-, 1-methylethyl ester appears promising, particularly as the demand for fluorinated building blocks continues to rise in drug discovery programs. With approximately 20-25% of all pharmaceuticals and 30-40% of agrochemicals containing fluorine atoms, the importance of versatile intermediates like this compound is likely to grow. Ongoing research into novel fluorination methods and the expanding understanding of fluorine's effects on molecular properties suggest that 656239-36-0 and similar compounds will remain valuable tools in chemical research and development.

In conclusion, 2-Pyridinecarboxylic acid, 6-fluoro-, 1-methylethyl ester represents an important member of the fluorinated heterocycle family with diverse potential applications. Its unique combination of structural features makes it particularly valuable as a synthetic intermediate in pharmaceutical research, while emerging applications in material science further broaden its utility. As the chemical industry continues to evolve toward more sophisticated and targeted molecular designs, compounds like CAS No. 656239-36-0 will undoubtedly play a crucial role in enabling new scientific discoveries and technological advancements.